Nickel telluride

• IUPAC Name: tellanylidenenickel
• InChI: InChI=1S/Ni.Te
• InChI Key: NPEUSMKUOOTUGX-UHFFFAOYSA-N
• Canonical SMILES: [Ni]=[Te]
• Molecular Formula: NiTe
• DSSTOX Substance ID: DTXSID001014286
• Molecular Weight: 186.3 g/mol
• Physical Description: Gray granules; [MSDSonline]
• CAS No.: 12142-88-0, 24270-51-7

Description

Nickel telluride is a compound composed of nickel and tellurium, belonging to the family of transition metal chalcogenides.

Mechanism of Action

Target of Action

Nickel telluride (Ni3Te2) primarily targets the process of water electrolysis, a promising route towards sustainable energy generation from renewable sources . It acts as a bifunctional electrocatalyst for efficient water splitting in an alkaline medium .

Mode of Action

Ni3Te2 interacts with its targets by enhancing the catalytic activity. This enhancement is achieved by increasing the covalency around the transition metal center . The catalyst activation step (Ni2+ → Ni3+ oxidation) occurs at a lower applied potential as the electronegativity of the anion decreases . From DFT calculations, it has been shown that the hydroxyl attachment energy is more favorable on the Ni3Te2 surface compared to the Ni-oxide .

Biochemical Pathways

The primary biochemical pathway affected by Ni3Te2 is the water electrolysis process. Ni3Te2 acts as a catalyst in this process, enhancing the Oxygen Evolution Reaction (OER) and Hydrogen Evolution Reaction (HER) activities . The enhanced catalytic activity of Ni3Te2 leads to efficient water splitting with a cell voltage of 1.66 V at 10 mA cm−2 .

Pharmacokinetics

Its stability and resistance to corrosion, degradation, or compositional change during the oer for an extended period of time in an alkaline medium have been confirmed .

Result of Action

The result of Ni3Te2’s action is the efficient splitting of water into hydrogen and oxygen gases. This is achieved through the enhanced catalytic activity of Ni3Te2, which exhibits very low onset potential and overpotential at 10 mA cm−2 (180 mV) . This is the lowest in the series of chalcogenides with similar stoichiometry, Ni3E2 (E = S, Se, Te) as well as Ni-oxides .

Action Environment

The action of Ni3Te2 is influenced by the environmental conditions. It has been shown to be highly effective in an alkaline medium . The operational stability of the Ni3Te2 electrocatalyst surface during the OER for an extended period of time in an alkaline medium was confirmed . .

Biochemical Analysis

Biochemical Properties

Nickel telluride has been found to exhibit significant catalytic activity in water electrolysis, a biochemical reaction that is one of the most promising routes towards sustainable energy generation from renewable sources . The enhanced catalytic activity of this compound is confirmed by the more favorable hydroxyl attachment energy on the Ni3Te2 surface compared to the Ni-oxide .

Cellular Effects

Its role as a catalyst in water electrolysis suggests that it may influence cellular function by affecting redox reactions and energy production processes .

Molecular Mechanism

The molecular mechanism of this compound’s action involves its interaction with water molecules during electrolysis. The compound’s high catalytic activity is attributed to the increased covalency around the transition metal center, which enhances the attachment of hydroxyl groups .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has demonstrated operational stability during the oxygen evolution reaction (OER) for an extended period of time in alkaline medium . The telluride surface did not undergo any corrosion, degradation, or compositional change .

Metabolic Pathways

Its role in water electrolysis suggests potential interactions with enzymes and cofactors involved in redox reactions and energy metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues have not been extensively studied. Given its role in water electrolysis, it may interact with transporters or binding proteins involved in redox reactions and energy metabolism .

Preparation Methods

Synthetic Routes and Reaction Conditions: Nickel telluride can be synthesized through various methods, including mechanochemical synthesis, solvothermal methods, and radio-frequency magnetron sputtering.

Mechanochemical Synthesis: This method involves milling elemental nickel and tellurium in stainless steel vials under nitrogen.

Solvothermal Methods: These methods typically involve the reaction of nickel salts with tellurium in a solvent at elevated temperatures and pressures.

Radio-Frequency Magnetron Sputtering: This technique involves depositing a thin film of this compound on a substrate using radio-frequency magnetron sputtering.

Industrial Production Methods: Industrial production of this compound often relies on large-scale solvothermal methods and chemical vapor deposition techniques. These methods enable the production of high-purity this compound for various applications .

Chemical Reactions Analysis

Nickel telluride undergoes several types of chemical reactions, including oxidation, reduction, and substitution.

Oxidation: this compound can be oxidized to form nickel oxide and tellurium dioxide. This reaction typically occurs at elevated temperatures in the presence of oxygen.

Reduction: this compound can be reduced using hydrogen gas to produce elemental nickel and tellurium. This reaction is often carried out at high temperatures.

Substitution: this compound can undergo substitution reactions with other chalcogenides, such as sulfur and selenium, to form mixed chalcogenide compounds

Common Reagents and Conditions:

Oxidation: Oxygen gas at high temperatures.

Reduction: Hydrogen gas at high temperatures.

Substitution: Other chalcogenides (e.g., sulfur, selenium) in a suitable solvent.

Major Products Formed:

Oxidation: Nickel oxide and tellurium dioxide.

Reduction: Elemental nickel and tellurium.

Substitution: Mixed chalcogenide compounds

Scientific Research Applications

Nickel telluride has a wide range of scientific research applications due to its unique properties.

Catalysis: this compound is used as a bifunctional electrocatalyst for water splitting, exhibiting efficient catalytic activity for both the oxygen evolution reaction and the hydrogen evolution reaction.

Energy Storage: this compound is used in the development of high-performance electrode materials for batteries and supercapacitors.

Nanotechnology: this compound nanosheets are used in various nanotechnology applications, including the development of nanoscale devices and sensors.

Comparison with Similar Compounds

• Nickel sulfide
• Nickel selenide
• Cobalt telluride
• Iron telluride

Customer Q & A

Q1: What is the molecular formula and weight of nickel telluride?

A1: this compound can exist in various stoichiometries, with the most common being NiTe, NiTe2, and Ni3Te2. The molecular weights for these compounds are:

Q2: How is the structure of this compound typically characterized?

A2: Common characterization techniques include:

• Powder X-ray diffraction (pXRD): Used to determine the crystal structure and phase purity. [, ]
• Scanning electron microscopy (SEM): Provides information about the morphology and size of the particles or films. [, ]
• Transmission electron microscopy (TEM): Offers higher resolution imaging for detailed structural analysis, especially for nanosized materials. []
• Energy-dispersive X-ray spectroscopy (EDX): Confirms the elemental composition and stoichiometry. []

Q3: What is the crystal structure of this compound?

A3: this compound exhibits various crystal structures depending on its stoichiometry and synthesis conditions. For instance, NiTe2 commonly adopts a hexagonal structure [], while Ni3Te2 crystallizes in a rhombohedral structure. []

Q4: What are the optical properties of this compound?

A4: this compound thin films typically exhibit strong absorbance in the UV region and high reflectance. [] Transmittance increases with increasing wavelength. The band gap energy of this compound varies with stoichiometry and doping. For example, NiTe has a band gap of 3.59 eV, while molybdenum-doped this compound shows a narrower band gap between 1.50-1.55 eV. [, ]

Q5: How does the addition of dopants affect the properties of this compound?

A5: Dopants can significantly modify the structural, optical, and electrical properties of this compound. For example, molybdenum doping enhances the absorbance, transmittance, and reflectance of this compound thin films. It also leads to a decrease in the band gap energy, making it more suitable for applications like solar cells. []

Q6: What are the potential applications of this compound in energy storage?

A6: this compound has shown promise as an electrode material for rechargeable batteries, particularly aluminum-ion batteries (AIBs). [] Its metallic properties and high electrical conductivity contribute to efficient charge transfer and improved battery performance.

Q7: What are the catalytic properties of this compound?

A7: this compound has emerged as a promising electrocatalyst for various reactions, including:

• Hydrogen evolution reaction (HER): NiTe2 nanowires have demonstrated exceptional HER activity, even outperforming commercial platinum/carbon (Pt/C) catalysts in extreme pH conditions. []
• Oxygen evolution reaction (OER): this compound has also shown promising activity for OER, particularly when doped with iron or combined with nickel phosphide. [, ]
• Electrochemical nitrogen reduction reaction (NRR): Engineering the surface atomic architecture of NiTe nanocrystals has led to enhanced NRR performance, offering a potential route for sustainable ammonia synthesis. []

Q8: What factors contribute to the enhanced catalytic activity of this compound?

A8: Several factors contribute to the improved catalytic activity of this compound:

• Electronic structure: The metallic nature of this compound facilitates electron transfer, crucial for electrocatalytic reactions. []
• Surface morphology and facets: Engineering the surface morphology, such as creating nanowires or exposing specific crystal facets, can significantly impact catalytic activity. [, ]
• Doping and heterojunction formation: Introducing dopants or forming heterojunctions with other materials can modify the electronic structure and create synergistic effects that boost catalytic performance. [, , ]

Q9: How has computational chemistry been employed in this compound research?

A9: Computational methods like density functional theory (DFT) are crucial for understanding and predicting the properties of this compound. DFT calculations have been used to:

• Investigate the electronic structure and band gap energy. []
• Study the adsorption energies of reaction intermediates on the catalyst surface, providing insights into reaction mechanisms and catalytic activity. [, ]
• Explore the effects of doping and heterojunction formation on electronic properties and catalytic performance. [, ]

Q10: What are the known toxicological effects of this compound?

A10: Studies have shown that some nickel compounds, including this compound (NiTe), exhibit carcinogenicity in animal models. [, ] Research indicates a correlation between the carcinogenic potential of nickel compounds and their nickel mass fraction. []

Q11: How is this compound synthesized?

A11: Various synthesis methods have been reported for this compound, including:

• Electrochemical deposition: A versatile technique for depositing thin films of this compound with controlled thickness and morphology. [, , ]
• Hydrothermal synthesis: This method allows for the preparation of nanostructured this compound with controlled size and shape by reacting nickel and tellurium precursors in a sealed vessel at elevated temperatures and pressures. [, ]
• Mechanochemical synthesis: A solvent-free approach involving the milling of nickel and tellurium powders to produce this compound. []

Q12: Are there alternative materials to this compound for its various applications?

A12: Yes, depending on the specific application, alternative materials exist:

• HER catalysis: Molybdenum disulfide (MoS2) and other transition metal dichalcogenides are promising HER catalysts. []
• OER catalysis: Metal oxides like ruthenium oxide (RuO2) and iridium oxide (IrO2) are highly active OER catalysts. []
• Energy storage: Other metal chalcogenides, such as iron sulfide (FeS2) and copper sulfide (CuS), are explored for battery applications. []

Q13: What are the environmental concerns associated with this compound?

A13: Nickel compounds, in general, can pose environmental risks due to their toxicity. The release of this compound into the environment should be minimized, and appropriate waste management strategies are crucial. []

Q14: What is the historical context of this compound research?

A14: Research on this compound and related compounds has been ongoing for several decades, with early studies focusing on their synthesis, structural characterization, and basic properties. [, ] In recent years, there has been a surge in interest due to the potential applications of this compound in areas such as energy storage and catalysis. [, , , ]